Cas no 101714-41-4 (BiP inducer X)

• Product Name: BiP inducer X
• CAS No: 101714-41-4
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• MDL: MFCD22415334
• CID: 124728
• PubChem ID: 16656807
• Update Time: 2025-07-23

BiP inducer X Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-(3,4-dihydroxyphenyl)-2-oxoethyl ester
• Thiocyanic acid, 2-(3,4-dihydroxyphenyl)-2-oxoethyl ester (9CI)
• BiP inducer X
• BIX
• Thiocyanic acid 3,4-dihydroxyphenacyl ester
• [2-(3,4-dihydroxyphenyl)-2-oxoethyl] thiocyanate
• 1-(3,4-dihydroxyphenyl)-2-thiocyanate-ethanone
• 1-(3,4-Dihydroxy-phenyl)-2-thiocyanato-aethanon
• 1-(3,4-dihydroxy-phenyl)-2-thiocyanato-ethanone
• Thiocyanicacid,3,4-dihydroxyphenacyl ester (6CI)
• 2-(3,4-Dihydroxyphenyl)-2-oxoethyl ester thiocyanic acid
• BiP protein Inducer X
• Thiocyanic acid, 2-(3,4-dihydroxyphenyl)-2-oxoethyl ester
• 101714-41-4
• AS-79949
• F76060
• AKOS025118611
• BIX, >=98% (HPLC)
• CS-0033052
• HY-110188
• SCHEMBL16428338
• BEA71441
• NCGC00387485-03
• CHEBI:85310
• 1-(3,4-dihydroxyphenyl)-2-thiocyanato-ethanone
• 2-(Cyanosulfanyl)-1-(3,4-dihydroxyphenyl)ethan-1-one
• 2-(3,4-dihydroxyphenyl)-2-oxoethyl thiocyanate
• EN300-209059
• DTXSID60586532
• Q27158473
• immunoglobulin heavy-chain binding protein inducer X
• 2-(CYANOSULFANYL)-1-(3,4-DIHYDROXYPHENYL)ETHANONE
• DA-51170
• STL417030

• MDL： MFCD22415334
• Inchi： 1S/C9H7NO3S/c10-5-14-4-9(13)6-1-2-7(11)8(12)3-6/h1-3,11-12H,4H2
• InChI Key： SVFLBLCWKKQKDW-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 209.01500
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.476
• Melting Point: Not available
• Boiling Point: 517 ºC
• Flash Point: 267 ºC
• Solubility: DMSO: soluble20mg/mL, clear
• PSA: 106.62000
• LogP: 1.49478
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

BiP inducer X Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on BiP inducer X

Professional Introduction to BiP inducer X (CAS No. 101714-41-4)

BiP inducer X, chemically identified by the CAS number 101714-41-4, is a compound of significant interest in the field of chemical biomedicine. This introduction provides a comprehensive overview of its properties, applications, and the latest research findings that highlight its importance in modern pharmaceutical and biotechnological advancements.

The compound BiP inducer X belongs to a class of molecules that play a crucial role in the regulation of protein folding and quality control within cells. BiP, also known as Binding Immunoglobulin Protein or Grp78, is an essential molecular chaperone that resides in the endoplasmic reticulum (ER). Its primary function is to assist in the proper folding of proteins and to retain misfolded proteins, thereby preventing their aggregation and ensuring cellular homeostasis.

In recent years, there has been growing interest in compounds that can modulate the activity of BiP. These modulators have potential applications in treating various diseases associated with protein misfolding, such as neurodegenerative disorders, diabetes, and cancer. The development of BiP inducer X represents a significant step forward in this area, offering a novel approach to enhance ER function and improve cellular health.

One of the most compelling aspects of BiP inducer X is its ability to induce BiP expression. This induction leads to an increase in the ER's capacity to handle protein folding, which can be particularly beneficial in conditions where ER stress is a major contributing factor. Studies have shown that elevated levels of ER stress are associated with increased oxidative stress and apoptosis, making BiP inducer X a promising candidate for therapeutic intervention.

The mechanism by which BiP inducer X exerts its effects is multifaceted. It not only enhances BiP expression but also interacts with other key components of the unfolded protein response (UPR) pathway. The UPR is a signaling pathway that regulates various aspects of cellular homeostasis, including protein folding, gene expression, and cell survival. By modulating this pathway, BiP inducer X can help restore balance in cells experiencing ER stress.

Recent research has demonstrated the potential of BiP inducer X in preclinical models of neurodegenerative diseases. In particular, studies have shown that it can protect against neuron death induced by protein misfolding. This protective effect is attributed to its ability to enhance the clearance of misfolded proteins from the ER, thereby reducing oxidative stress and preventing neuronal damage.

In addition to its applications in neurodegenerative diseases, BiP inducer X has shown promise in treating metabolic disorders such as diabetes. Diabetes is characterized by impaired insulin secretion and reduced sensitivity to insulin, both of which are linked to ER stress. By inducing BiP expression and improving ER function, BiP inducer X may help restore normal insulin secretion and sensitivity.

The synthesis and characterization of BiP inducer X have been subjects of extensive research. The compound's chemical structure has been carefully optimized to maximize its bioactivity while minimizing potential side effects. Advanced synthetic techniques have been employed to ensure high purity and yield, making it suitable for further preclinical and clinical studies.

The pharmacokinetic properties of BiP inducer X have also been thoroughly investigated. Studies have shown that it exhibits good oral bioavailability and rapid absorption after administration. This makes it a promising candidate for therapeutic use, as it can be easily administered orally without significant degradation before reaching its target site.

Ethical considerations are an important aspect when developing new pharmaceuticals like BiP inducer X. Rigorous safety testing has been conducted to ensure that it does not pose any significant risks to human health. Animal models have been used extensively to evaluate its safety profile, and preliminary human trials are underway to assess its efficacy in treating various diseases associated with protein misfolding.

The future prospects for BiP inducer X are highly promising. Ongoing research aims to further refine its chemical structure and optimize its pharmacological properties. Additionally, efforts are being made to explore new therapeutic applications for this compound beyond those already identified. The potential benefits of modulating BiP expression make it a versatile tool for addressing a wide range of diseases.

In conclusion, BiP inducer X (CAS No. 101714-41-4) represents a significant advancement in the field of chemical biomedicine. Its ability to induce BiP expression and modulate the UPR pathway offers new opportunities for treating diseases associated with protein misfolding. With ongoing research and development efforts continuing at full pace, this compound holds great promise for improving human health and well-being.